Cas no 471246-90-9 (1-Bromo-4-(2-Bromo-1,1-Difluoroethyl)Benzene)

• Product Name: 1-Bromo-4-(2-Bromo-1,1-Difluoroethyl)Benzene
• CAS No: 471246-90-9
• MF: C₈H₆Br₂F₂
• MW: 299.938047885895
• MDL: MFCD07777120
• CID: 821037
• PubChem ID: 44717341
• Update Time: 2025-11-02

1-Bromo-4-(2-Bromo-1,1-Difluoroethyl)Benzene Chemical and Physical Properties

Names and Identifiers

• 4-(2-Bromo-1,1-difluoroethyl)bromobenzene
• 1-bromo-4-(2-bromo-1,1-difluoroethyl)benzene
• 1-bromanyl-4-[2-bromanyl-1,1-bis(fluoranyl)ethyl]benzene
• PC2361
• MFCD07777120
• SCHEMBL19510596
• 4-(2-Bromo-1,1-difluoroethyl)bromobenzene 98%
• AKOS027384273
• AS-0675
• 1-bromo-4-(2-bromo-1,1-difluoroethyl)-Benzene
• CS-0358120
• 471246-90-9
• E80347
• BCP30550
• DTXSID70660150
• FTZXJTCNRQOEEE-UHFFFAOYSA-N
• 1-Bromo-4-(2-Bromo-1,1-Difluoroethyl)Benzene

• MDL： MFCD07777120
• Inchi： 1S/C8H6Br2F2/c9-5-8(11,12)6-1-3-7(10)4-2-6/h1-4H,5H2
• InChI Key： FTZXJTCNRQOEEE-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=CC=1)Br)(F)F

Computed Properties

• Exact Mass: 297.88000
• Monoisotopic Mass: 297.88043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 48-52°C
• PSA: 0.00000
• LogP: 3.93580

1-Bromo-4-(2-Bromo-1,1-Difluoroethyl)Benzene Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Additional information on 1-Bromo-4-(2-Bromo-1,1-Difluoroethyl)Benzene

1-Bromo-4-(2-Bromo-1,1-Difluoroethyl)Benzene (CAS No. 471246-90-9): A Comprehensive Guide

1-Bromo-4-(2-Bromo-1,1-Difluoroethyl)Benzene (CAS No. 471246-90-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This brominated aromatic compound features a distinctive molecular structure with two bromine atoms and difluoroethyl group, making it particularly valuable in advanced chemical synthesis and material science applications.

The compound's systematic name, 1-Bromo-4-(2-Bromo-1,1-Difluoroethyl)Benzene, precisely describes its molecular architecture. As a benzene derivative with specific halogen substitutions, it serves as an important building block in pharmaceutical intermediates and specialty chemicals. The presence of both bromine and fluorine atoms in its structure contributes to its reactivity profile, which is currently being explored in various research applications.

Recent scientific literature highlights the growing importance of halogenated aromatic compounds like 1-Bromo-4-(2-Bromo-1,1-Difluoroethyl)Benzene in the development of new materials with enhanced properties. Researchers are particularly interested in how the difluoroethyl group influences the compound's electronic characteristics, making it potentially useful in organic electronics and advanced material applications.

From a synthetic chemistry perspective, 1-Bromo-4-(2-Bromo-1,1-Difluoroethyl)Benzene offers multiple reactive sites that can be selectively modified. The aromatic bromine at position 1 is typically more reactive toward palladium-catalyzed coupling reactions, while the aliphatic bromine on the difluoroethyl group can participate in nucleophilic substitution reactions. This dual functionality makes the compound particularly valuable for constructing complex molecular architectures.

The thermal and chemical stability of 1-Bromo-4-(2-Bromo-1,1-Difluoroethyl)Benzene has been the subject of several recent studies. Researchers have found that the difluoroethyl moiety contributes to enhanced stability compared to similar non-fluorinated compounds, while still maintaining sufficient reactivity for various transformations. This balance between stability and reactivity makes it an attractive intermediate for multi-step synthetic sequences.

In the context of green chemistry initiatives, there's growing interest in developing more sustainable methods for producing brominated aromatic compounds like 1-Bromo-4-(2-Bromo-1,1-Difluoroethyl)Benzene. Recent advancements in catalytic bromination and fluorination methods aim to reduce waste and improve atom economy in the synthesis of such specialized intermediates.

The pharmaceutical industry has shown particular interest in 1-Bromo-4-(2-Bromo-1,1-Difluoroethyl)Benzene as a potential building block for drug discovery. The presence of both bromine and fluorine atoms can significantly influence the biological activity and metabolic stability of potential drug candidates, making this compound valuable for medicinal chemistry research.

Analytical characterization of 1-Bromo-4-(2-Bromo-1,1-Difluoroethyl)Benzene typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. The distinctive 19F NMR signal from the difluoroethyl group provides a convenient handle for reaction monitoring and purity assessment.

Recent patent literature reveals an increasing number of applications for 1-Bromo-4-(2-Bromo-1,1-Difluoroethyl)Benzene in material science, particularly in the development of specialty polymers and liquid crystal materials. The compound's ability to introduce both fluorine atoms and reactive bromine sites into materials makes it particularly versatile for these applications.

From a commercial availability standpoint, 1-Bromo-4-(2-Bromo-1,1-Difluoroethyl)Benzene is typically supplied as a high-purity material suitable for research and development purposes. Suppliers often provide detailed technical specifications including purity levels, typical impurities, and recommended storage conditions to ensure optimal performance in various applications.

The safety profile of 1-Bromo-4-(2-Bromo-1,1-Difluoroethyl)Benzene has been carefully evaluated, with appropriate handling procedures established for laboratory use. While not classified as hazardous under normal handling conditions, standard precautions for working with organobromine compounds should be followed, including the use of appropriate personal protective equipment.

Looking toward future applications, researchers are exploring the potential of 1-Bromo-4-(2-Bromo-1,1-Difluoroethyl)Benzene in emerging fields such as organic photovoltaics and electronic materials. The combination of fluorine substitution and bromine functionality offers unique opportunities for tuning material properties at the molecular level.

In conclusion, 1-Bromo-4-(2-Bromo-1,1-Difluoroethyl)Benzene (CAS No. 471246-90-9) represents a valuable and versatile chemical building block with growing importance across multiple scientific disciplines. Its unique combination of halogen substituents and aromatic character makes it particularly useful for advanced synthetic applications, while ongoing research continues to uncover new potential uses for this interesting compound.